![molecular formula C18H17F2NO3 B6637570 1-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-2-phenoxyethanone](/img/structure/B6637570.png)
1-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-2-phenoxyethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-2-phenoxyethanone, also known as DFE, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. DFE is a member of the pyrrolidine class of compounds and has been studied for its ability to modulate the activity of certain enzymes and receptors in the body. In
Mechanism of Action
The mechanism of action of 1-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-2-phenoxyethanone is complex and involves the modulation of multiple pathways in the body. This compound has been shown to inhibit the activity of certain enzymes, including matrix metalloproteinases (MMPs) and histone deacetylases (HDACs), which are involved in tumor growth and metastasis. This compound has also been shown to modulate the activity of certain receptors in the brain, including the dopamine D2 receptor and the sigma-1 receptor, which may have implications for the treatment of neurological disorders. In cardiovascular disease, this compound has been shown to decrease inflammation and oxidative stress, which are key factors in the development of atherosclerosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are varied and depend on the specific pathway that is being modulated. In cancer research, this compound has been shown to inhibit the activity of MMPs, which are involved in tumor growth and metastasis. This compound has also been shown to inhibit the activity of HDACs, which are involved in the regulation of gene expression. In neuroscience, this compound has been shown to modulate the activity of certain receptors in the brain, which may have implications for the treatment of neurological disorders. In cardiovascular disease, this compound has been shown to decrease inflammation and oxidative stress, which are key factors in the development of atherosclerosis.
Advantages and Limitations for Lab Experiments
1-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-2-phenoxyethanone has several advantages for lab experiments, including its high purity and availability. This compound is also stable and can be stored for long periods of time. However, there are also limitations to using this compound in lab experiments. This compound is a synthetic compound and may not accurately reflect the activity of natural compounds in the body. Additionally, the mechanism of action of this compound is complex and may involve the modulation of multiple pathways, which can make it difficult to study in isolation.
Future Directions
There are several future directions for research on 1-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-2-phenoxyethanone. In cancer research, this compound may be further studied as a potential inhibitor of MMPs and HDACs, which are involved in tumor growth and metastasis. In neuroscience, this compound may be further studied for its ability to modulate the activity of certain receptors in the brain, which may have implications for the treatment of neurological disorders. In cardiovascular disease, this compound may be further studied for its ability to decrease inflammation and oxidative stress, which are key factors in the development of atherosclerosis. Additionally, new synthesis methods for this compound may be developed to increase yield and purity.
Synthesis Methods
1-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-2-phenoxyethanone can be synthesized through a multi-step process involving the reaction of 2,5-difluorobenzaldehyde with 4-hydroxypyrrolidine in the presence of a base. The resulting product is then reacted with phenoxyacetyl chloride to yield this compound. The synthesis of this compound has been optimized to increase yield and purity, and it is now readily available for research purposes.
Scientific Research Applications
1-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-2-phenoxyethanone has been studied for its potential therapeutic applications in a variety of fields, including cancer research, neuroscience, and cardiovascular disease. In cancer research, this compound has shown promise as a potential inhibitor of certain enzymes that are involved in tumor growth and metastasis. In neuroscience, this compound has been studied for its ability to modulate the activity of certain receptors in the brain, which may have implications for the treatment of neurological disorders. In cardiovascular disease, this compound has been studied for its ability to decrease inflammation and oxidative stress, which are key factors in the development of atherosclerosis.
properties
IUPAC Name |
1-[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]-2-phenoxyethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17F2NO3/c19-12-6-7-16(20)15(8-12)17-9-13(22)10-21(17)18(23)11-24-14-4-2-1-3-5-14/h1-8,13,17,22H,9-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMECWQMMLIDJTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1C2=C(C=CC(=C2)F)F)C(=O)COC3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17F2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.